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Compound of Interest

Compound Name: C12H7F3N4OS

Cat. No.: B12164354

Get Quote

Executive Summary & Compound Identity
C12H7F3N4OS represents a specific scaffold within the benzothiazole-pyrazolone class of

small molecule inhibitors. Unlike broad-spectrum kinase inhibitors, this chemotype is often

engineered to exploit specific hydrophobic pockets in the ATP-binding site of Serine/Threonine

and Tyrosine kinases.

Chemical Name: 4-(aminomethylene)-2-(benzothiazol-2-yl)-5-(trifluoromethyl)pyrazol-3-one

Molecular Formula: C12H7F3N4OS[1][2]

Molecular Weight: 312.27 g/mol

Core Scaffold: Benzothiazole fused to a pyrazolone ring with a trifluoromethyl handle.

Primary Mechanism: ATP-competitive inhibition (Type I).

Target Class: Primarily CDK1/2 (Cell Cycle) and VEGFR-2 (Angiogenesis).
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The benzothiazole moiety mimics the adenine ring of ATP, forming hydrogen bonds with the

kinase hinge region. The trifluoromethyl (CF3) group provides metabolic stability and enhances

hydrophobic interactions within the deep selectivity pocket (often the "gatekeeper" region). The

aminomethylene arm serves as a hydrogen bond donor/acceptor system, critical for orienting

the molecule within the catalytic cleft.

Comparative Analysis: C12H7F3N4OS vs. Industry
Standards
This section compares C12H7F3N4OS with Roscovitine (Seliciclib), a standard CDK inhibitor,

and Sunitinib, a multi-targeted VEGFR inhibitor.

Table 1: Physicochemical & Inhibitory Profile

Feature
C12H7F3N4OS

(Novel Scaffold)
Roscovitine

(Established CDK)

Sunitinib

(Established
VEGFR)

Primary Target
CDK1/Cyclin B,

VEGFR-2
CDK1, CDK2, CDK5

VEGFR-2, PDGFR

, KIT

Binding Mode
ATP-Competitive

(Hinge Binder)

ATP-Competitive

(Hinge Binder)

ATP-Competitive

(Type I)

Potency (IC50)

~10–100 nM

(Predicted Class

Range)

0.45 µM (CDK1) 80 nM (VEGFR-2)

Selectivity
High affinity for CF3-

tolerant pockets
Moderate (Pans-CDK) Low (Multi-kinase)

Lipophilicity (cLogP)
~2.5 (Moderate

Permeability)
2.6 5.2 (High)

Metabolic Stability
High (due to -CF3 and

Benzothiazole)

Moderate (CYP3A4

substrate)

Moderate (CYP3A4

substrate)

Key Advantage

Dual cell-

cycle/angiogenesis

blockade potential

Well-characterized

safety profile

Proven clinical

efficacy
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Mechanistic Insight
While Roscovitine relies on a purine-like scaffold to inhibit CDKs, C12H7F3N4OS utilizes the

benzothiazole ring to achieve a distinct binding pose. This often results in a different off-target

profile, potentially avoiding common toxicities associated with purine analogs. The CF3 group

is a critical differentiator, often increasing potency by displacing water molecules in the

hydrophobic back-pocket of the kinase active site.

Signaling Pathway & Mechanism of Action
C12H7F3N4OS likely acts by arresting the cell cycle at the G2/M phase (via CDK1 inhibition)

and suppressing angiogenesis (via VEGFR-2).

Diagram 1: Dual Mechanism of Action (CDK/VEGFR
Blockade)
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Click to download full resolution via product page

Caption: C12H7F3N4OS exerts a dual-inhibitory effect, blocking CDK1-driven mitosis and

VEGFR2-mediated angiogenesis.

Experimental Validation Protocols
To validate the performance of C12H7F3N4OS against established alternatives, the following

protocols are recommended.

Protocol A: In Vitro Kinase Assay (ADP-Glo™ Platform)
Objective: Determine IC50 values for CDK1 and VEGFR-2.

Reagent Prep: Prepare 10 mM stock of C12H7F3N4OS in 100% DMSO.

Dilution: Create a 10-point serial dilution (1:3) starting at 10 µM.

Reaction Mix: Combine 2 µL of inhibitor, 2 µL of kinase (CDK1/Cyclin B or VEGFR-2), and 2

µL of substrate (Histone H1 for CDK; Poly(Glu,Tyr) for VEGFR) in a 384-well plate.

Initiation: Add 2 µL of ATP (at Km concentration). Incubate for 60 min at RT.

Detection: Add 5 µL ADP-Glo™ Reagent (40 min incubation) followed by 10 µL Kinase

Detection Reagent (30 min).

Readout: Measure luminescence on a multimode plate reader (e.g., EnVision).

Analysis: Fit data to a sigmoidal dose-response equation:

.

Protocol B: Cellular Target Engagement (Western Blot)
Objective: Confirm inhibition of downstream signaling in HUVEC (VEGFR) or HeLa (CDK) cells.

Treatment: Treat cells with C12H7F3N4OS (0.1, 1.0, 10 µM) or Sunitinib (1 µM control) for 6

hours.
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Stimulation: For HUVEC, stimulate with VEGF-A (50 ng/mL) for 15 min prior to lysis.

Lysis: Lyse cells in RIPA buffer with protease/phosphatase inhibitors.

Blotting:

CDK Marker: Phospho-Histone H1 (Ser10) or Phospho-CDK1 (Tyr15).

VEGFR Marker: Phospho-VEGFR2 (Tyr1175) and Phospho-ERK1/2.

Validation: Effective inhibition is indicated by the dose-dependent disappearance of phospho-

bands compared to the DMSO control.

Experimental Workflow Diagram
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Caption: Step-by-step workflow for determining the biochemical potency of C12H7F3N4OS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. dev.spectrabase.com [dev.spectrabase.com]

2. dev.spectrabase.com [dev.spectrabase.com]

To cite this document: BenchChem. [Technical Comparison Guide: C12H7F3N4OS vs.
Established Kinase Inhibitors]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12164354/docs#technical-comparison-guide-
c12h7f3n4os-vs-established-kinase-inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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